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Compound of Interest

Compound Name: CAY10499

Cat. No.: B1668648

CAY10499 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability, storage, and handling of
CAY10499.

Frequently Asked Questions (FAQs)

1. What is CAY10499?

CAY10499 is a non-selective lipase inhibitor.[1][2] It is a potent inhibitor of several enzymes
involved in lipid metabolism, including monoglyceride lipase (MGL), hormone-sensitive lipase
(HSL), and fatty acid amide hydrolase (FAAH).[1][3] It is supplied as a crystalline solid.[4]

2. What is the mechanism of action of CAY104997?

CAY10499 functions as a covalent, irreversible inhibitor of MGL.[5] The inhibitory activity is
attributed to the 5-methoxy-1,3,4-oxadiazol-2(3H)-one moiety of the molecule.[6] It also
demonstrates inhibitory activity against a range of other lipases.[1]

3. What are the recommended storage conditions for CAY10499?

For long-term stability, the solid form of CAY10499 should be stored at -20°C, where it is stable
for at least four years.[1][4] Stock solutions in organic solvents should be stored in aliquots to
minimize freeze-thaw cycles. For storage at -80°C, the solution can be used within 6 months,
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and for storage at -20°C, it should be used within 1 month.[3] It is also advisable to protect

CAY10499 from light.[3]

4. How should | prepare solutions of CAY104997

CAY10499 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO),
Dimethylformamide (DMF), and ethanol.[4] For experiments in aqueous buffers, it is
recommended to first dissolve CAY10499 in DMSO and then dilute it with the aqueous buffer of
choice.[4] To enhance solubility, you can warm the solution to 37°C and use sonication.[3]

5. How stable are aqueous solutions of CAY10499?

Aqueous solutions of CAY10499 are not recommended for storage for more than one day.[4]

For best results, prepare fresh aqueous solutions for each experiment.

Data Presentation

Table 1: Solubility of CAY10499

Solvent Approximate Solubility
DMSO >32.4 mg/mL[7]
DMF 20 mg/mL[1][3]
Ethanol 28.93 mg/mL[7]

1:2 solution of DMSO:PBS (pH 7.2)

~0.3 mg/mL[1][4]

Water Insoluble[7]
Table 2: Inhibitory Potency (ICso) of CAY10499

Target Enzyme ICso0 Value

Human Recombinant MAGL 144 nM[1]

Human Recombinant HSL

90 nM[1][3]

Human Recombinant FAAH

14 nM[1]
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Experimental Protocols

General Protocol for In Vitro Lipase Inhibition Assay

This protocol provides a general framework for assessing the inhibitory effect of CAY10499 on
lipase activity.

o Reagent Preparation:

[¢]

Prepare a stock solution of CAY10499 in DMSO.

o

Prepare the assay buffer (e.g., Tris-HCI, pH 8.0).

o

Prepare the substrate solution (e.g., 4-nitrophenylacetate in assay buffer).

[¢]

Prepare the enzyme solution (e.g., purified lipase in assay buffer).
e Assay Procedure:

o Add the desired concentrations of CAY10499 (or vehicle control) to the wells of a 96-well
plate.

o To assess time-dependent inhibition, pre-incubate the enzyme with CAY10499 for a
specific period before adding the substrate.[6]

o Initiate the reaction by adding the substrate to each well.

o Monitor the change in absorbance over time using a plate reader at the appropriate
wavelength for the chosen substrate.

o Data Analysis:
o Calculate the rate of reaction for each concentration of CAY10499.
o Determine the percentage of inhibition relative to the vehicle control.

o Plot the percentage of inhibition against the logarithm of the CAY10499 concentration to
determine the ICso value.
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Mandatory Visualizations
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Caption: Inhibition of the lipolytic pathway by CAY10499.
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CAY10499 Solution Preparation

Start: CAY10499 (Solid)

Dissolve in DMSO to create a stock solution

:

Dilute stock solution with aqueous buffer for working solution Store stock solution at -20°C or -80°C

Use immediately in experiment

Click to download full resolution via product page

Caption: Workflow for preparing CAY10499 solutions.
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Issue Possible Cause Recommendation

Ensure the final DMSO
concentration is sufficient to
maintain solubility. A 1:2 ratio

CAY10499 has low aqueous .
of DMSO to aqueous buffer is

Precipitation in agueous solubility.[4] The final ) )
) ) a good starting point.[4]
solution concentration of DMSO may
Prepare fresh aqueous
be too low.

solutions for each experiment
as they are not stable for more
than a day.[4]

Standardize the pre-incubation
time of CAY10499 with the

enzyme before adding the

CAY10499 is a time-dependent
inhibitor.[6] Variations in pre-

) incubation time can affect
Inconsistent ICso values substrate. Ensure proper

results. The compound may )
storage of both the solid

have degraded due to )

i compound and stock solutions

improper storage. )
to prevent degradation.

Verify the calculations for the

) preparation of the stock and
Incorrect concentration of

S o CAY10499. Degradation of the )
No or low inhibitory activity aliquot of CAY10499. Include a
compound. The target enzyme

is not sensitive to CAY10499.

working solutions. Use a fresh

positive control with a known
sensitive enzyme to confirm

the activity of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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